Cas no 185019-75-4 ((5-Phenyloxolan-3-yl)methanol)

(5-Phenyloxolan-3-yl)methanol structure
(5-Phenyloxolan-3-yl)methanol structure
Product Name:(5-Phenyloxolan-3-yl)methanol
CAS No:185019-75-4
MF:C11H14O2
MW:178.227663516998
CID:2784602
PubChem ID:71349100
Update Time:2025-04-21

(5-Phenyloxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Phenyloxolan-3-yl)methanol
    • DTXSID70774968
    • 185019-75-4
    • Inchi: 1S/C11H14O2/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
    • InChI Key: LYJVQHMJWKZFCK-UHFFFAOYSA-N
    • SMILES: O1CC(CO)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.099379685Da
  • Monoisotopic Mass: 178.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5Ų
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